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  4. N-(1,3-Benzodioxol-5-ylmethyl)-6-imino-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
N-(1,3-Benzodioxol-5-ylmethyl)-6-imino-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide N-(1,3-Benzodioxol-5-ylmethyl)-6-imino-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Brand Name: Vulcanchem
CAS No.: 587009-09-4
VCID: VC0356516
InChI: InChI=1S/C28H23N5O4/c29-25-20(27(34)30-16-19-9-10-22-23(14-19)37-17-36-22)15-21-26(31-24-8-4-5-12-32(24)28(21)35)33(25)13-11-18-6-2-1-3-7-18/h1-10,12,14-15,29H,11,13,16-17H2,(H,30,34)
SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC4=C(N=C5C=CC=CN5C4=O)N(C3=N)CCC6=CC=CC=C6
Molecular Formula: C28H23N5O4
Molecular Weight: 493.5g/mol

N-(1,3-Benzodioxol-5-ylmethyl)-6-imino-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

CAS No.: 587009-09-4

Main Products

VCID: VC0356516

Molecular Formula: C28H23N5O4

Molecular Weight: 493.5g/mol

N-(1,3-Benzodioxol-5-ylmethyl)-6-imino-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide - 587009-09-4

CAS No. 587009-09-4
Product Name N-(1,3-Benzodioxol-5-ylmethyl)-6-imino-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Molecular Formula C28H23N5O4
Molecular Weight 493.5g/mol
IUPAC Name N-(1,3-benzodioxol-5-ylmethyl)-6-imino-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Standard InChI InChI=1S/C28H23N5O4/c29-25-20(27(34)30-16-19-9-10-22-23(14-19)37-17-36-22)15-21-26(31-24-8-4-5-12-32(24)28(21)35)33(25)13-11-18-6-2-1-3-7-18/h1-10,12,14-15,29H,11,13,16-17H2,(H,30,34)
Standard InChIKey ZGBSXIGPKCUENM-UHFFFAOYSA-N
SMILES C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC4=C(N=C5C=CC=CN5C4=O)N(C3=N)CCC6=CC=CC=C6
Canonical SMILES C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC4=C(N=C5C=CC=CN5C4=O)N(C3=N)CCC6=CC=CC=C6
PubChem Compound 4420625
Last Modified Nov 11 2021
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